N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide

• IUPAC Name: N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide
• InChI: InChI=1S/C23H29N3O2/c1-25(22(27)14-15-24-23(28)19-10-4-2-5-11-19)18-20-12-6-7-13-21(20)26-16-8-3-9-17-26/h2,4-7,10-13H,3,8-9,14-18H2,1H3,(H,24,28)
• InChI Key: CVEBJBNVXYNMCE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1N2CCCCC2)C(=O)CCNC(=O)C3=CC=CC=C3
• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol

Description

N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide, also known as MPMP, is a novel compound that has been developed for scientific research purposes. This compound belongs to the class of benzamide derivatives and has been found to have potential applications in the field of neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide involves its interaction with the dopamine D2 receptor. N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has been found to act as a partial agonist at this receptor, which means that it can activate the receptor to a certain extent but not fully. This property of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide makes it a potential candidate for the treatment of disorders that are associated with dopaminergic dysfunction. N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has also been found to modulate the activity of other neurotransmitter systems such as the serotonin and noradrenaline systems, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has been found to have several biochemical and physiological effects. It has been shown to increase the release of dopamine in the striatum, which is a region of the brain that is involved in motor control and reward processing. N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has also been found to increase the levels of the neurotrophic factor BDNF, which is involved in the growth and survival of neurons. N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has been found to have anxiolytic and antidepressant effects in animal models, which may be attributed to its modulation of the serotonin and noradrenaline systems.

Advantages and Limitations for Lab Experiments

N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has several advantages for lab experiments. It has a high affinity for the dopamine D2 receptor, which makes it a potential candidate for the study of dopaminergic dysfunction. N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has also been found to have anxiolytic and antidepressant effects, which makes it a potential candidate for the study of anxiety and depression. However, there are also some limitations to the use of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide in lab experiments. It has been found to have low solubility in water, which may limit its use in certain experiments. N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has also been found to have some toxicity in animal models, which may limit its use in long-term studies.

Future Directions

There are several future directions for the study of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide. One direction is the study of its potential therapeutic applications in the treatment of disorders that are associated with dopaminergic dysfunction such as Parkinson's disease and schizophrenia. Another direction is the study of its anxiolytic and antidepressant effects and its potential use in the treatment of anxiety and depression. The development of more potent and selective derivatives of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide is also a potential direction for future research. Finally, the study of the toxicity and safety of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide in long-term studies is also an important direction for future research.
Conclusion:
In conclusion, N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide is a novel compound that has potential applications in the field of neuroscience and pharmacology. Its high affinity for the dopamine D2 receptor and its anxiolytic and antidepressant effects make it a potential candidate for the treatment of several disorders. The synthesis of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has been found to be a reliable and reproducible method. However, the use of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide in lab experiments may be limited by its low solubility in water and its toxicity in animal models. The study of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide in future research may lead to the development of new therapies for several disorders.

Synthesis Methods

The synthesis of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide involves a multi-step process that starts with the reaction of 2-piperidin-1-ylbenzaldehyde with methylamine to form N-methyl-2-piperidin-1-ylbenzamide. This intermediate is then reacted with 3-bromo-3-oxopropionyl chloride to form N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide. The final product is obtained after purification by column chromatography. The synthesis of N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has been reported in several research articles and has been found to be a reliable and reproducible method.

Scientific Research Applications

N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has been extensively studied for its potential applications in the field of neuroscience and pharmacology. It has been found to have a high affinity for the dopamine D2 receptor and has been shown to modulate the activity of this receptor. This makes N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide a potential candidate for the treatment of disorders that are associated with dopaminergic dysfunction such as Parkinson's disease and schizophrenia. N-[3-[methyl-[(2-piperidin-1-ylphenyl)methyl]amino]-3-oxopropyl]benzamide has also been found to have anxiolytic and antidepressant effects, which makes it a potential candidate for the treatment of anxiety and depression.